Cas no 51984-46-4 ((3-Methoxypyridin-2-yl)methanol)

• Product Name: (3-Methoxypyridin-2-yl)methanol
• CAS No: 51984-46-4
• MF: C₇H₉NO₂
• MW: 139.151861906052
• MDL: MFCD08234494
• CID: 823349
• Update Time: 2025-05-19

(3-Methoxypyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-Methoxypyridin-2-yl)methanol
• (3-Methoxy-pyridin-2-yl)-methanol
• 2-Hydroxymethyl-3-methoxy pyridine
• 3-methoxy-2-hydroxymethylpyridine
• 3-methoxy-2-pyridinemethanol
• 3-methoxypicolyl alcohol

• MDL： MFCD08234494
• Inchi： 1S/C7H9NO2/c1-10-7-3-2-4-8-6(7)5-9/h2-4,9H,5H2,1H3
• InChI Key： RDXXAIGOEPIQPK-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CN=C1CO

Computed Properties

• Exact Mass: 139.06300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 42.35000
• LogP: 0.58250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on (3-Methoxypyridin-2-yl)methanol

Introduction to (3-Methoxypyridin-2-yl)methanol (CAS No. 51984-46-4)

(3-Methoxypyridin-2-yl)methanol, with the CAS number 51984-46-4, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic alcohol has garnered considerable attention due to its versatile applications in drug development, particularly in the synthesis of active pharmaceutical ingredients (APIs) and intermediate molecules. The compound's unique structural features, comprising a pyridine ring substituted with a methoxy group at the 3-position and a hydroxymethyl group at the 2-position, make it a valuable building block for various chemical transformations.

The< strong>3-Methoxypyridin-2-yl)methanol molecule exhibits a high degree of reactivity, which is attributed to the presence of both electron-donating and electron-withdrawing groups on the pyridine ring. This balance allows for a wide range of functionalization strategies, including nucleophilic substitution, metal-catalyzed coupling reactions, and oxidation processes. These properties have made it an indispensable component in the synthesis of complex organic molecules, particularly in the pharmaceutical industry.

In recent years, there has been a growing interest in exploring the potential of< strong>3-Methoxypyridin-2-yl)methanol in medicinal chemistry. Researchers have leveraged its structural motif to develop novel therapeutic agents targeting various diseases. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory disorders. The methoxy group at the 3-position of the pyridine ring can be easily modified to introduce additional functional groups, enabling the creation of highly specific inhibitors with enhanced pharmacological profiles.

Moreover, the hydroxymethyl group at the 2-position provides a site for further derivatization, allowing chemists to tailor the compound's properties for specific applications. This flexibility has led to its incorporation into numerous drug candidates that are currently undergoing preclinical and clinical evaluations. The< strong>51984-46-4CAS number is often used as a reference point in scientific literature, underscoring its importance in research and development.

The synthesis of< strong>(3-Methoxypyridin-2-yl)methanol typically involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include nucleophilic aromatic substitution on halogenated pyridines or condensation reactions involving formate esters. Advanced techniques such as transition metal catalysis have also been employed to improve yields and selectivity. These synthetic methodologies highlight the compound's significance as a synthetic intermediate in industrial-scale production.

Recent advancements in computational chemistry have further enhanced our understanding of< strong>3-Methoxypyridin-2-yl)methanol's reactivity and potential applications. Molecular modeling studies have revealed insights into how this compound interacts with biological targets, providing valuable information for drug design. These computational approaches complement experimental work by predicting optimal reaction pathways and identifying potential side products.

The pharmaceutical industry continues to benefit from the versatility of< strong>(3-Methoxypyridin-2-yl)methanol. Its role in developing new drugs is underscored by its frequent appearance in patents and scientific publications. Companies specializing in contract research organizations (CROs) often utilize this compound as a starting material for custom synthesis projects tailored to client specifications. This demand reflects its broad applicability across different therapeutic areas.

In conclusion, (3-Methoxypyridin-2-yl)methanol (CAS No. 51984-46-4) is a pivotal compound in modern chemical and pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for synthesizing complex molecules with potential therapeutic benefits. As research progresses, we can expect to see even more innovative applications of this versatile intermediate emerging from both academic laboratories and industrial settings.